Cas no 386742-85-4 (4-(Trifluoromethyl)-4'-tert-butylbiphenyl)

• Product Name: 4-(Trifluoromethyl)-4'-tert-butylbiphenyl
• CAS No: 386742-85-4
• MF: C₁₇H₁₇F₃
• MW: 278.312095403671
• CID: 4790721
• Update Time: 2025-07-16

4-(Trifluoromethyl)-4'-tert-butylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Tert-butyl-4-(trifluoromethyl)biphenyl
• 4-(Trifluoromethyl)-4'-tert-butylbiphenyl

• Inchi： 1S/C17H17F3/c1-16(2,3)14-8-4-12(5-9-14)13-6-10-15(11-7-13)17(18,19)20/h4-11H,1-3H3
• InChI Key： CKFNTQLSRFNJFP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(Trifluoromethyl)-4'-tert-butylbiphenyl

Introduction to 4-(Trifluoromethyl)-4'-tert-butylbiphenyl (CAS No. 386742-85-4)

4-(Trifluoromethyl)-4'-tert-butylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 386742-85-4, is a specialized organic compound that has garnered significant attention in the field of advanced materials and chemical research. This biphenyl derivative features a trifluoromethyl group at the 4-position and a tert-butyl group at the 4'-position, which endow it with unique electronic and steric properties. The structural configuration of this molecule makes it particularly relevant for applications in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and as a novel intermediate in pharmaceutical synthesis.

The trifluoromethyl (-CF₃) moiety is a key functional group in organic chemistry, known for its ability to enhance molecular stability, lipophilicity, and metabolic resistance. In the context of 4-(Trifluoromethyl)-4'-tert-butylbiphenyl, this group contributes to the compound's high thermal stability and resistance to degradation under various environmental conditions. Such properties are highly desirable in optoelectronic applications where long-term reliability is critical. Additionally, the presence of the tert-butyl (-C(CH₃)₃) group introduces steric hindrance, which can influence molecular packing and intermolecular interactions, further tailoring its physical properties.

Recent advancements in the field of materials science have highlighted the importance of biphenyl derivatives in developing high-performance electronic components. Studies have demonstrated that compounds like 4-(Trifluoromethyl)-4'-tert-butylbiphenyl exhibit excellent thermal and chemical resistance, making them suitable for use in high-frequency electronic devices and flexible displays. The combination of the trifluoromethyl and tert-butyl substituents optimizes the molecule's performance in terms of both thermal stability and electronic conductivity, which are essential for efficient charge transport in OLED technologies.

In pharmaceutical research, biphenyl-based compounds have shown promise as scaffolds for drug development due to their structural versatility and biological activity. The electron-withdrawing nature of the trifluoromethyl group can modulate pharmacokinetic properties, while the steric bulk introduced by the tert-butyl group can enhance binding affinity to biological targets. While 4-(Trifluoromethyl)-4'-tert-butylbiphenyl itself may not be directly used as a therapeutic agent, its derivatives have been explored as intermediates in synthesizing novel bioactive molecules. The compound's stability under various reaction conditions makes it a valuable building block for medicinal chemists.

The synthesis of 4-(Trifluoromethyl)-4'-tert-butylbiphenyl typically involves multi-step organic reactions, including cross-coupling processes such as Suzuki or Buchwald-Hartwig couplings, followed by functional group transformations to introduce the desired substituents. The use of palladium catalysts is common in these reactions due to their ability to facilitate carbon-carbon bond formation under mild conditions. Recent innovations in catalytic systems have improved the efficiency and selectivity of these reactions, enabling scalable production of complex biphenyl derivatives like this one.

From an industrial perspective, the demand for high-performance materials like 4-(Trifluoromethyl)-4'-tert-butylbiphenyl continues to grow alongside advancements in electronic technology. The compound's ability to enhance the performance of liquid crystal displays and organic light-emitting diodes has made it a preferred choice for manufacturers seeking to improve energy efficiency and display quality. Furthermore, its stability under operational conditions ensures long-term reliability, which is crucial for consumer electronics that are expected to last several years without degradation.

Environmental considerations also play a significant role in the development and application of such compounds. While trifluoromethylated molecules are known for their persistence, modern synthetic strategies focus on minimizing environmental impact by optimizing reaction pathways and reducing waste generation. The use of green chemistry principles has led to more sustainable production methods, ensuring that compounds like 4-(Trifluoromethyl)-4'-tert-butylbiphenyl can be synthesized with minimal ecological footprint.

Future research directions may explore novel applications of this compound beyond its current uses in electronics and pharmaceuticals. For instance, its unique electronic properties could make it suitable for use as a ligand in catalytic systems or as a component in advanced sensors. Additionally, computational modeling studies may further elucidate its structural behavior under different conditions, providing insights that could guide future synthetic modifications.

In conclusion,4-(Trifluoromethyl)-4'-tert-butylbiphenyl (CAS No. 386742-85-4) is a versatile organic compound with significant potential across multiple industries. Its structural features—particularly the presence of both a trifluoromethyl and a tert-butyl group—endow it with exceptional thermal stability and electronic properties that make it ideal for use in advanced materials such as liquid crystal displays and OLEDs. Furthermore, its utility as an intermediate in pharmaceutical synthesis underscores its importance as a building block for drug development. As research continues to uncover new applications for this compound,trifluoromethylated biphenyl derivatives like this one will undoubtedly remain at the forefront of innovation.